Cas no 115214-11-4 (2-Deoxy-D-ribose diethyl thioacetal)

• Product Name: 2-Deoxy-D-ribose diethyl thioacetal
• CAS No: 115214-11-4
• MF: C₉H₂₀O₃S₂
• MW: 240.38330078125
• CID: 2876640
• Update Time: 2025-06-09

2-Deoxy-D-ribose diethyl thioacetal Chemical and Physical Properties

Names and Identifiers

• 2-Deoxy-D-ribose diethyl thioacetal
• D-erythro-Pentose, 2-deoxy-, diethyl dithioacetal

• Inchi： 1S/C9H20O3S2/c1-3-13-9(14-4-2)5-7(11)8(12)6-10/h7-12H,3-6H2,1-2H3/t7-,8+/m0/s1
• InChI Key： BGBWHSULWWTGQF-JGVFFNPUSA-N
• SMILES： C(SCC)(SCC)C[C@@H]([C@@H](CO)O)O

Additional information on 2-Deoxy-D-ribose diethyl thioacetal

Comprehensive Overview of 2-Deoxy-D-ribose diethyl thioacetal (CAS No. 115214-11-4): Properties, Applications, and Research Insights

2-Deoxy-D-ribose diethyl thioacetal (CAS No. 115214-11-4) is a specialized organic compound widely recognized for its role in carbohydrate chemistry and nucleoside synthesis. This derivative of 2-deoxy-D-ribose features a diethyl thioacetal group, which enhances its stability and reactivity in synthetic pathways. Researchers and pharmaceutical developers frequently utilize this compound due to its unique structural properties, making it a cornerstone in the synthesis of modified sugars and nucleic acid analogs.

The growing interest in 2-Deoxy-D-ribose diethyl thioacetal aligns with advancements in glycobiology and drug discovery. Recent studies highlight its potential in designing antiviral agents and anticancer therapeutics, addressing pressing global health challenges. For instance, its application in the development of nucleotide-based drugs has garnered attention, particularly in the context of RNA-targeted therapies. This compound's versatility also extends to bioconjugation techniques, where it serves as a linker for proteomics and diagnostic assays.

From a synthetic perspective, CAS No. 115214-11-4 offers distinct advantages. The thioacetal moiety provides robust protection for the sugar's anomeric center, enabling selective functionalization. This feature is critical for constructing complex glycosidic bonds in oligosaccharides or nucleoside analogs. Moreover, its compatibility with green chemistry principles—such as reduced solvent waste and milder reaction conditions—makes it an environmentally friendly choice for industrial-scale production.

In the realm of biochemical research, 2-Deoxy-D-ribose diethyl thioacetal is often employed to investigate enzyme mechanisms involving sugar metabolism. Its structural similarity to natural deoxyribose allows scientists to probe DNA repair pathways and epigenetic modifications. Recent publications have explored its utility in click chemistry applications, where it acts as a scaffold for bioorthogonal labeling of biomolecules.

The commercial demand for CAS No. 115214-11-4 reflects its interdisciplinary relevance. Suppliers and life science vendors frequently list this compound under categories like research chemicals, building blocks, and pharmaceutical intermediates. Analytical techniques such as NMR spectroscopy and HPLC are routinely used to verify its purity, ensuring compliance with GMP standards for preclinical studies.

Emerging trends also link 2-Deoxy-D-ribose diethyl thioacetal to innovations in personalized medicine. For example, its derivatives are being tested in carrier systems for targeted drug delivery, leveraging the compound's ability to mimic endogenous sugars. Additionally, the rise of AI-driven molecular design has accelerated the exploration of its structure-activity relationships, opening new avenues for high-throughput screening platforms.

To address common queries from researchers: "How does 2-Deoxy-D-ribose diethyl thioacetal compare to other sugar protectants?" or "What are its storage conditions?"—the compound outperforms many alternatives due to its hydrolytic stability and should be stored under inert gas at low temperatures. FAQs about its solubility (soluble in DMSO, methanol) and handling precautions (use in fume hoods) are also prevalent in scientific forums.

In summary, 2-Deoxy-D-ribose diethyl thioacetal (CAS No. 115214-11-4) bridges fundamental chemistry and cutting-edge biomedical applications. Its adaptability in synthetic routes, combined with its relevance to therapeutic development, ensures its continued prominence in both academic and industrial settings. As research evolves, this compound is poised to play a pivotal role in addressing unmet needs in precision medicine and biomaterials science.